Cas no 2309468-01-5 (2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid)

• Product Name: 2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid
• CAS No: 2309468-01-5
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 6259148
• PubChem ID: 165739062
• Update Time: 2025-05-22

2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428466
• 2-{[2-(6-bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid
• 2309468-01-5
• 2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid

• Inchi： 1S/C15H19BrN2O3/c16-12-2-1-11(7-18-12)15(21-8-13(19)20)9-14(10-15)3-5-17-6-4-14/h1-2,7,17H,3-6,8-10H2,(H,19,20)
• InChI Key： XNVSXMVVRABCDS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CC2(CCNCC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid

Comprehensive Overview of 2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid (CAS No. 2309468-01-5)

2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid (CAS No. 2309468-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of spirocyclic derivatives, which are increasingly explored for their bioactive properties. Its molecular structure combines a 6-bromopyridine moiety with a 7-azaspiro[3.5]nonane core, further functionalized with an acetic acid side chain. This combination makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

Recent trends in medicinal chemistry highlight the growing demand for spirocyclic scaffolds, as they offer enhanced three-dimensional complexity compared to flat aromatic systems. Researchers are particularly interested in CAS No. 2309468-01-5 due to its potential as a kinase inhibitor or GPCR modulator, which aligns with current investigations into precision medicine. The 6-bromopyridine component is known for its role in facilitating cross-coupling reactions, making the compound a versatile intermediate in synthetic chemistry. Additionally, the acetic acid group introduces solubility and bioavailability advantages, critical for drug formulation.

From an agrochemical perspective, 2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid has been studied for its potential as a plant growth regulator or pesticide adjuvant. The spirocyclic framework may contribute to novel modes of action, addressing resistance issues in crop protection. Environmental sustainability concerns have also driven interest in such compounds, as they often exhibit lower toxicity profiles compared to traditional agrochemicals.

The synthesis of CAS No. 2309468-01-5 typically involves multi-step organic transformations, including Buchwald-Hartwig amination and spirocyclization protocols. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity. Purity standards (>98%) are maintained for research applications, ensuring reproducibility in biological assays. Storage recommendations include protection from light and moisture at -20°C to preserve stability.

In the context of AI-driven drug discovery, this compound has been flagged in virtual screening libraries due to its privileged structure characteristics. Computational models predict favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), though experimental validation is ongoing. The 7-azaspiro[3.5]nonane moiety is particularly noteworthy for its ability to modulate protein-ligand interactions while maintaining metabolic stability.

Future research directions for 2-{[2-(6-Bromopyridin-3-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid may explore its utility in combination therapies or as a diagnostic probe when labeled with isotopes. Patent landscapes suggest growing intellectual property activity around related structures, indicating commercial potential. As regulatory frameworks evolve for novel chemical entities, this compound exemplifies the innovation occurring at the intersection of organic synthesis and biological target engagement.